Cas no 101861-36-3 (6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-)

• Product Name: 6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-
• CAS No: 101861-36-3
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 124771
• PubChem ID: 264342
• Update Time: 2025-04-18

6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-
• 6(5H)-Pteridinone,7,8-dihydro-7-hydroxy-5-methyl-(6CI)
• 7-hydroxy-5-methyl-7,8-dihydropteridin-6-one
• TRANS-4-(TRANS-4'-BUTYLCYCLOHEXYL)CYCLOHEXANECARBOXYLIC ACID
• 7-Hydroxy-5-methyl-7,8-dihydro-6(5H)-pteridinone
• AC1L6BOH
• ACMC-20m4vb
• AG-D-09508
• CTK4A0337
• NSC99402
• NSC-99402
• 7-HYDROXY-5-METHYL-7,8-DIHYDROPTERIDIN-6(5H)-ONE
• DTXSID10295046
• 101861-36-3

• Inchi： 1S/C7H8N4O2/c1-11-4-2-8-3-9-5(4)10-6(12)7(11)13/h2-3,6,12H,1H3,(H,8,9,10)
• InChI Key： ZBGAUULEZSORND-UHFFFAOYSA-N
• SMILES： OC1C(N(C)C2=CN=CN=C2N1)=O

Computed Properties

• Exact Mass: 180.06500
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.35000
• LogP: -0.61370